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Introduction
In solid-phase peptide synthesis (SPPS), the use of orthogonal protecting groups is crucial for

the synthesis of complex peptides, such as branched or cyclic peptides. The 4-methyltrityl (Mtt)

group is a commonly used protecting group for the side chains of amino acids like lysine and

ornithine. Its key advantage lies in its selective removal under mild acidic conditions, leaving

other acid-labile protecting groups, such as tert-butyloxycarbonyl (Boc) and tert-butyl (tBu),

intact.[1][2][3] This selective deprotection allows for specific modifications on the peptide

backbone while it is still attached to the solid support. This document provides a detailed

protocol for the selective on-resin deprotection of the Mtt group.

Data Summary
The selection of the deprotection conditions for the Mtt group depends on the sensitivity of

other protecting groups present in the peptide sequence and the nature of the solid support.

The following table summarizes common reagent cocktails and their typical reaction conditions

for selective Mtt deprotection.
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Reagent Cocktail Composition (v/v/v)
Typical Reaction
Time

Key
Considerations

TFA/TIS/DCM 1:2:97 30 - 60 minutes

A widely used and

effective method.[4][5]

The concentration of

TFA may need

optimization to avoid

premature cleavage of

other acid-labile

groups.[2]

HFIP/DCM 30:70 3 x 5 minutes

A milder alternative to

TFA-based cocktails,

suitable for sensitive

sequences.[1][2][6]

Perfluoro-tert-

butanol/DCM
30:70 3 x 15 minutes

Another mild

alternative to TFA,

offering good

selectivity.[1][2][6]

AcOH/TFE/DCM 1:2:7 or 1:2:97 1 hour

Effective for Mtt

removal, particularly

on hydrophobic

resins.[5][7] May not

be suitable for

hydrophilic resins like

TentaGel.[5]

TES/HFIP/TFE/DCM 2:1:0.5:6.5 1 - 2 hours

An alternative cocktail

for selective Mtt

removal.[5]

TFA: Trifluoroacetic Acid, TIS: Triisopropylsilane, DCM: Dichloromethane, HFIP:

Hexafluoroisopropanol, AcOH: Acetic Acid, TFE: Trifluoroethanol, TES: Triethylsilane.
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This protocol describes a standard method for the selective deprotection of the Mtt group using

a solution of 1% TFA and 2% TIS in DCM.

Materials:

Peptide-resin containing an Mtt-protected amino acid

Dichloromethane (DCM), peptide synthesis grade

Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

N,N-Dimethylformamide (DMF)

Diisopropylethylamine (DIEA)

Methanol (MeOH)

Solid-phase synthesis vessel

Shaker

Procedure:

Resin Swelling: Swell the peptide-resin in DCM (10 mL per gram of resin) for 30 minutes in a

solid-phase synthesis vessel.

Deprotection Cocktail Preparation: Prepare the deprotection cocktail by mixing TFA, TIS, and

DCM in a 1:2:97 (v/v/v) ratio. Prepare approximately 10 mL of the solution per gram of resin.

Mtt Deprotection:

Drain the DCM from the swollen resin.

Add the deprotection cocktail to the resin.

Shake the mixture gently at room temperature for 30 minutes.[4][5]
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Monitoring the reaction: To check for completion, a few beads of resin can be taken,

washed with DCM, and a drop of TFA is added. An immediate orange or yellow color

indicates the presence of the Mtt cation, signifying that the deprotection is not yet

complete. If the test is positive, continue shaking for another 30 minutes and re-test.[4][5]

Filtration and Washing:

Once the deprotection is complete (the bead test is negative), filter the resin and discard

the filtrate.

Wash the resin thoroughly with DCM (3 x 10 mL per gram of resin).[4]

Wash the resin with Methanol (MeOH) (2 x 10 mL per gram of resin).[4][5]

Wash the resin again with DCM (3 x 10 mL per gram of resin).[4]

Neutralization:

Wash the resin with a 1% solution of DIEA in DMF (2 x 10 mL per gram of resin) to

neutralize any residual acid.[4][5]

Wash the resin with DMF (3 x 10 mL per gram of resin).[4][5]

Final Washes and Drying (Optional):

If the resin is to be used immediately for the next synthesis step, proceed with the desired

coupling protocol.

If the resin is to be stored, wash it with DCM (3 x 10 mL per gram of resin) and then with

MeOH (3 x 10 mL per gram of resin). Dry the resin under vacuum.

Workflow Diagram

Peptide-Resin
(with Mtt protection)

Swell Resin
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Add Deprotection Cocktail
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Shake for 30-60 min

Monitor Deprotection
(TFA bead test)Incomplete

Wash with DCM
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Wash with MeOH Wash with DCM Neutralize with
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Next Synthesis Step
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Click to download full resolution via product page

Caption: Workflow for selective on-resin Mtt deprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b613542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

